Cas no 927908-18-7 (5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid)

• Product Name: 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid
• CAS No: 927908-18-7
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD29099903
• CID: 4786021
• PubChem ID: 59243176
• Update Time: 2025-05-23

5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethoxy)-2-isopropoxybenzoic acid
• 5-(cyclopropylmethoxy)-2-propan-2-yloxybenzoic acid
• 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid

• MDL： MFCD29099903
• Inchi： 1S/C14H18O4/c1-9(2)18-13-6-5-11(7-12(13)14(15)16)17-8-10-3-4-10/h5-7,9-10H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key： WEXNEEPVYDNESX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C(=O)O)C=1)OC(C)C)CC1CC1

Computed Properties

• Exact Mass: 250.12050905 g/mol
• Monoisotopic Mass: 250.12050905 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.29
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid

Recent Advances in the Study of 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic Acid (CAS: 927908-18-7)

The compound 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid (CAS: 927908-18-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This benzoic acid derivative, characterized by its unique cyclopropylmethoxy and isopropoxy substituents, has been the subject of multiple studies aimed at exploring its pharmacological properties, synthesis pathways, and therapeutic potential. In this research brief, we summarize the latest findings related to this compound, focusing on its chemical characteristics, biological activities, and recent advancements in its application.

Recent studies have highlighted the role of 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of potent cyclooxygenase-2 (COX-2) inhibitors, which show promise as anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its role as a synthetic intermediate, 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid has been investigated for its direct biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain protein kinases involved in cancer cell proliferation. While the exact mechanism of action requires further elucidation, preliminary data suggest that the cyclopropylmethoxy group may contribute to enhanced membrane permeability and target binding affinity.

The synthesis and optimization of 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid have also seen notable progress. Recent publications have described improved synthetic routes that yield higher purity and better scalability. One particularly efficient method, detailed in Organic Process Research & Development (2023), employs a palladium-catalyzed coupling reaction that significantly reduces the number of steps required while maintaining excellent yield (85-92%). These advancements in synthetic methodology are crucial for facilitating further research and potential large-scale production.

From a drug development perspective, the physicochemical properties of 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid have been extensively characterized. Its logP value (2.8) and aqueous solubility profile make it suitable for oral administration, while its metabolic stability has been confirmed through in vitro studies using human liver microsomes. These characteristics, combined with its demonstrated biological activities, position this compound as an attractive candidate for further medicinal chemistry optimization.

Looking forward, researchers are exploring the potential of 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid in additional therapeutic areas beyond inflammation and oncology. Computational modeling studies suggest that structural analogs of this compound may interact with G-protein coupled receptors involved in neurological disorders. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, indicating growing industry interest in its therapeutic potential.

In conclusion, 5-(Cyclopropylmethoxy)-2-isopropoxybenzoic acid (CAS: 927908-18-7) represents a promising chemical entity with diverse applications in drug discovery and development. Recent research has expanded our understanding of its synthetic accessibility, biological activities, and potential therapeutic uses. As investigations continue, this compound and its derivatives may yield novel treatments for various diseases, making it a valuable focus for ongoing chemical biology and medicinal chemistry research.